Cas no 34136-04-4 (2-Butenoic acid,3-hydroxy-, methyl ester)

• Product Name: 2-Butenoic acid,3-hydroxy-, methyl ester
• CAS No: 34136-04-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 294643
• Update Time: 2024-01-27

2-Butenoic acid,3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-hydroxy-, methyl ester
• Crotonicacid, 3-hydroxy-, methyl ester (8CI)
• 2-​Butenoic acid, 3-​hydroxy-​, methyl ester
• 2-Butenoic acid, 3-hydroxy-, methyl ester (9CI)
• 2-Butenoic acid, 3-hydroxy-, methyl ester

• Inchi： 1S/C5H8O3/c1-4(6)3-5(7)8-2/h3,6H,1-2H3
• InChI Key： DHVOJYDALVUWPZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=C(O)C

Experimental Properties

• Density: 4.0 (Air= 1)
• Melting Point: -112 °F (USCG, 1999)
• Boiling Point: 336 to 338 °F at 760 mm Hg (USCG, 1999)
• Flash Point: 158 °F (USCG, 1999)
• Refractive Index: Index of refraction: 1.4184 at 20 °C/D
• pka: 8.34±0.50(Predicted)